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Compound of Interest

Compound Name: Dimethylvinphos

Cat. No.: B1214305

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of technical grade Dimethylvinphos. The information is presented to support
research, development, and safety assessments of this organophosphate insecticide.

Chemical Identity and Composition

Dimethylvinphos, with the chemical name 2-chloro-1-(2,4-dichlorophenyl)vinyl dimethyl
phosphate, is a synthetic organophosphate insecticide.[1] Technical grade Dimethylvinphos is
primarily composed of the (Z)-isomer, which is the more biologically active form, though it exists
as two geometric isomers, (E) and (Z), due to the carbon-carbon double bond in its vinyl side
chain.[2]

Table 1: Chemical Identity of Dimethylvinphos
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Identifier Value

) 2-Chloro-1-(2,4-dichlorophenyl)vinyl dimethyl
Chemical Name

phosphate[1]
CAS Number 2274-67-1[3][4]
Molecular Formula C10H10Cl304P[1][3]
Molecular Weight 331.52 g/mol [3][4]

Chemical Structure

Exists as (Z) and (E) geometric isomers.
Isomers Technical products are predominantly the (2)-

isomer.[2]

The composition of technical grade Dimethylvinphos can vary depending on the
manufacturing process. Impurities may arise from starting materials or side reactions during
synthesis. While a specific list of impurities for every technical grade product is not publicly
available, organophosphate production can potentially lead to impurities such as isomers of the
active ingredient, unreacted starting materials, and by-products of phosphorylation. Regulatory
bodies require that the identity and concentration of significant impurities in the technical active
ingredient be reported.

Physical Properties

The physical properties of technical grade Dimethylvinphos are crucial for understanding its
environmental fate and for the development of formulations. These properties are summarized
in Table 2.

Table 2: Physical Properties of Technical Grade Dimethylvinphos
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Property Value
White to off-white or light red crystalline powder
Appearance or crystals.[1] Can also be a colorless to pale
yellow liquid with a distinctive odor.[1]
Melting Point 69-70 °C[5]
126 °C at 0.05 Torr[3]; 368.6 °C at 760
Boiling Point mmHg[5]. Decomposes before boiling under

normal atmospheric pressure.[2]

Vapor Pressure

1.3 x 10-2 Pa at 25 °C[5]

Density 1.448 g/cm3[5]
Solubility
In Water 130 mg/L at 20 °C[2]

In Organic Solvents

Moderately soluble in organic solvents.[1]
Specific solubilities include: Xylene: 325 g/L at
20 °C[6], Acetone: 375 g/L at 20 °C[6],
Cyclohexanone: 475 g/L at 20 °C[6]

Octanol-Water Partition Coefficient (Log P)

4.94810[5]

Chemical Properties

The chemical properties of Dimethylvinphos, particularly its stability and reactivity, are key to

its mode of action and environmental persistence.

Table 3: Chemical Properties of Technical Grade Dimethylvinphos
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Property Description

Stability Unstable in sunlight.[6]

Hydrolyzes in neutral water with a half-life of 40
) days.[6] The hydrolysis of organophosphates
Hydrolysis ] )
typically involves the cleavage of the phosphate

ester bonds.

Acetylcholinesterase (AChE) inhibitor. It acts as

Mode of Action )
a contact and stomach poison.[2]

Experimental Protocols

The determination of the physical and chemical properties of pesticides like Dimethylvinphos
is governed by internationally recognized guidelines to ensure data consistency and reliability.
The most commonly followed are the OECD Guidelines for the Testing of Chemicals.

Melting Point/Melting Range (OECD Guideline 102)

This guideline describes several methods for determining the melting point of a substance. For
a crystalline solid like Dimethylvinphos, the capillary tube method is commonly employed.

e Principle: A small, packed sample in a capillary tube is heated, and the temperature range
from the first visible signs of melting to the complete disappearance of the solid phase is
recorded.

» Apparatus: A melting point apparatus with a heating block or bath and a calibrated
thermometer or temperature sensor.

e Procedure:

o A small amount of the finely powdered technical grade Dimethylvinphos is packed into a

capillary tube.
o The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a controlled rate.

© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://lcslaboratory.com/boiling-point-laboratory-test-for-msds-development/
https://lcslaboratory.com/boiling-point-laboratory-test-for-msds-development/
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-103-kimyasallarin-testi---kaynama-noktasi-icin-standart-test-yontemi/
https://www.benchchem.com/product/b1214305?utm_src=pdf-body
https://www.benchchem.com/product/b1214305?utm_src=pdf-body
https://www.benchchem.com/product/b1214305?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o The temperatures at which melting begins and is complete are recorded to define the
melting range.

Boiling Point (OECD Guideline 103)

Given that Dimethylvinphos decomposes before boiling at atmospheric pressure, this property
is typically determined under reduced pressure. The dynamic method is suitable for this

purpose.

e Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals
the surrounding pressure. The dynamic method involves measuring the vapor pressure at
different temperatures.

o Apparatus: A boiling point apparatus equipped for vacuum operation, a manometer, and a
calibrated temperature sensor.

e Procedure:

o The sample is placed in the apparatus, and the pressure is reduced to a known level (e.g.,
0.05 Torr).

o The sample is heated, and the temperature at which it boils is recorded.

o This can be repeated at several different pressures to establish a vapor pressure-
temperature relationship.

Vapor Pressure (OECD Guideline 104)

This guideline outlines several methods for determining vapor pressure. For a compound with a
low vapor pressure like Dimethylvinphos, the Knudsen effusion method is appropriate.

e Principle: The rate of mass loss of a substance effusing through a small orifice into a vacuum
is measured at a constant temperature. The vapor pressure is calculated from this rate.

o Apparatus: A Knudsen effusion cell, a high-vacuum system, a microbalance, and a constant
temperature bath.

e Procedure:
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The Knudsen cell is filled with the test substance.

[e]

(¢]

The cell is placed in a high-vacuum chamber maintained at a constant temperature.

[¢]

The rate of mass loss is determined by continuously monitoring the weight of the cell.

[¢]

The vapor pressure is calculated using the Knudsen equation.

Water Solubility (OECD Guideline 105)

The shake-flask method is a common technique for determining the water solubility of
substances.

e Principle: An excess amount of the test substance is equilibrated with water at a constant
temperature. The concentration of the substance in the aqueous phase is then determined.

o Apparatus: A constant temperature shaker or bath, centrifuge, and an analytical instrument
(e.g., HPLC or GC) for concentration measurement.

e Procedure:

o An excess of technical grade Dimethylvinphos is added to a flask containing a known
volume of water.

o The flask is agitated in a constant temperature bath until equilibrium is reached (typically
24-48 hours).

o The solution is centrifuged or filtered to remove undissolved solid.

o The concentration of Dimethylvinphos in the clear aqueous phase is determined using a
suitable analytical method.

Partition Coefficient (n-octanol/water) (OECD Guideline
117)

The High-Performance Liquid Chromatography (HPLC) method is a rapid and reliable
technique for determining the octanol-water partition coefficient (Log P).
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 Principle: The retention time of the test substance on a reverse-phase HPLC column is
measured. The Log P is then calculated by comparing this retention time to that of a series of
reference compounds with known Log P values.

o Apparatus: An HPLC system with a reverse-phase column (e.g., C18) and a suitable
detector (e.g., UV).

e Procedure:

o A calibration curve is generated by injecting a series of reference compounds with known
Log P values and recording their retention times.

o A solution of Dimethylvinphos is injected onto the same column under identical
conditions.

o The retention time of Dimethylvinphos is measured.
o The Log P of Dimethylvinphos is determined by interpolation from the calibration curve.

Mandatory Visualizations
Synthesis of Dimethylvinphos

The synthesis of Dimethylvinphos typically involves the reaction of an appropriate chlorinated
acetophenone with a trialkyl phosphite.

4 Reactants A

( .

Product

Perkow Reaction ]

Click to download full resolution via product page
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Caption: Generalized synthesis scheme for Dimethylvinphos via the Perkow reaction.

Mechanism of Action: Acetylcholinesterase Inhibition

As an organophosphate, Dimethylvinphos exerts its toxic effect by inhibiting the enzyme
acetylcholinesterase (AChE).
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Caption: Signaling pathway of acetylcholinesterase (AChE) inhibition by Dimethylvinphos.
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Degradation Pathways

Dimethylvinphos can degrade in the environment through processes like hydrolysis and
photodegradation.

Dimethylvinphos

Sunlight (UV)

Ph@(xdegradation

DRI D|Tethylvmphos Various smaller chlorinated
5 and phosphorylated molecules

Hydrolysis

,4-Dichlorophenacyl chloride

Click to download full resolution via product page

Caption: Primary degradation pathways for Dimethylvinphos in the environment.

Experimental Workflow for Physical Property
Determination

The general workflow for determining a physical property of a technical grade chemical
according to a standard guideline involves several key steps.
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Caption: General experimental workflow for determining physical properties of chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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technical-grade-dimethylvinphos]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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